Cas no 79249-38-0 ()

79249-38-0 structure
structure
Product Name:
CAS No:79249-38-0
MF:C10H9ClN2
MW:192.644860982895
CID:6772815
PubChem ID:12708480
Update Time:2024-03-04

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C10H9ClN2/c1-6-3-4-8-9(5-6)13-10(11)7(2)12-8/h3-5H,1-2H3
    • InChI Key: OSXHMCWHYOPKTN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)N=C2C=CC(C)=CC2=N1

Computed Properties

  • Exact Mass: 192.0454260g/mol
  • Monoisotopic Mass: 192.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 25.8Ų
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